Cas no 88448-46-8 (Butanediamine, N,N'-bis[(octadecylamino)carbonyl]-)

• Product Name: Butanediamine, N,N'-bis[(octadecylamino)carbonyl]-
• CAS No: 88448-46-8
• MF: C₄₂H₈₆N₄O₂
• MW: 679.157852649689
• CID: 632457
• PubChem ID: 71318033
• Update Time: 2025-04-19

Butanediamine, N,N'-bis[(octadecylamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Butanediamine, N,N'-bis[(octadecylamino)carbonyl]-
• 1-octadecyl-3-[1-(octadecylcarbamoylamino)butyl]urea
• 88448-46-8
• N,N'-Butane-1,1-diylbis(N'-octadecylurea)
• DTXSID80748216

• Inchi： 1S/C42H86N4O2/c1-4-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-38-43-41(47)45-40(37-6-3)46-42(48)44-39-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-5-2/h40H,4-39H2,1-3H3,(H2,43,45,47)(H2,44,46,48)
• InChI Key： RLBCKHMIBWBICA-UHFFFAOYSA-N
• SMILES： O=C(NC(CCC)NC(NCCCCCCCCCCCCCCCCCC)=O)NCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 678.67507800g/mol
• Monoisotopic Mass: 678.67507800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 48
• Rotatable Bond Count: 38
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.6
• Topological Polar Surface Area: 82.3Ų